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Compound Name: Beryllium carbonate
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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the melting point, boiling point, and
decomposition characteristics of beryllium carbonate (BeCOs). It details the compound's
significant thermal instability and outlines the standard experimental protocols used for its
analysis.

Physicochemical Properties and Thermal Stability

Beryllium carbonate is a compound that exists in several forms, including anhydrous
(BeCO:s), tetrahydrate (BeCOs3:4H20), and basic beryllium carbonate (Be2CO3(OH)2).[1][2]
The anhydrous form is notably unstable, readily decomposing into beryllium oxide (BeO) and
carbon dioxide (CO2), which necessitates its storage under a CO2 atmosphere to prevent
degradation.[1][3] This instability is a defining characteristic, making it the least thermally stable
of the Group 2 alkaline earth metal carbonates.[4][5] The tetrahydrate form is also reported to
be unstable.[1][6]

Melting and Boiling Points

The thermal behavior of beryllium carbonate is characterized by an exceptionally low melting
point and a decomposition that occurs at or near its boiling point. Unlike other Group 2
carbonates, which decompose at much higher temperatures, beryllium carbonate begins to
decompose around its melting point.[7][8]
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Data Presentation: Thermal Properties of Beryllium Carbonate

Property Value Notes

The compound begins to
Melting Point 54 °C (129 °F; 327 K) release COz and decompose
at this temperature.[1][3][7]

Decomposes at this

Boiling Point 100 °C (212 °F; 373 K)
temperature.[1][3][9]
The primary decomposition
- products are beryllium oxide
Decomposition =100 °C

(BeO) and carbon dioxide
(C0O2).[4]

Thermal Decomposition Pathway

The thermal decomposition of beryllium carbonate is a direct process that yields beryllium
oxide and carbon dioxide gas.[4] The reaction proceeds as follows:

BeCOs(s) — BeO(s) + CO2(q)

This decomposition process is spontaneous and exergonic at increasing temperatures.[7][8]
Due to the compound's instability, this reaction can begin at room temperature if not stored
under a protective CO2 atmosphere.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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